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Abstract

Carmichaenine E is a diterpenoid alkaloid with the molecular formula C31H43NO8 and a CAS
number of 2065228-63-7. While specific research on Carmichaenine E is limited, it belongs to
a class of compounds isolated from the genus Aconitum, plants with a long history in traditional
medicine. Diterpenoid alkaloids from Aconitum species, particularly Aconitum carmichaeli, are
known to possess a wide range of pharmacological activities. This technical guide provides a
comprehensive overview of Carmichaenine E, including its physicochemical properties. Due to
the nascent stage of research on this specific molecule, this document also extrapolates
potential biological activities and experimental workflows based on the broader class of C19-
diterpenoid alkaloids to which it belongs. This guide is intended for researchers, scientists, and
drug development professionals interested in the therapeutic potential of novel natural
products.

Introduction to Carmichaenine E

Carmichaenine E is a structurally complex natural product belonging to the diterpenoid
alkaloid family. These compounds are primarily found in plants of the Aconitum and Delphinium
genera. The parent plant for many related alkaloids, Aconitum carmichaelii, has been a
cornerstone of traditional Chinese medicine for centuries, utilized for its analgesic, anti-
inflammatory, and cardiotonic properties. The primary active constituents of these plants are
C19-diterpenoid alkaloids, a class to which Carmichaenine E belongs. These compounds are
noted for their diverse and potent biological effects, which also come with significant toxicity
that necessitates careful study.
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Physicochemical Properties

The fundamental molecular identifiers for Carmichaenine E are summarized in the table
below. This data is essential for the accurate identification and quantification of the compound
in experimental settings.

Property Value
Molecular Formula C31H43NO8
Molar Mass 557.68 g/mol
CAS Number 2065228-63-7

Potential Biological Activities and Therapeutic
Context

While direct experimental evidence for the biological activities of Carmichaenine E is not
extensively available in peer-reviewed literature, the activities of structurally similar C19-
diterpenoid alkaloids from Aconitum carmichaelii provide a strong basis for hypothesized
therapeutic potential. These related compounds have demonstrated a range of
pharmacological effects, including:

Anti-inflammatory Effects: Many diterpenoid alkaloids from Aconitum exhibit potent anti-
inflammatory properties.

¢ Analgesic Effects: The use of Aconitum in traditional medicine for pain relief is supported by
modern pharmacological studies on its alkaloid constituents.

o Cardiotonic Activity: Certain alkaloids from this class have shown positive inotropic effects on
cardiac muscle, though often with a narrow therapeutic index.

¢ Neuroprotective Properties: Some related compounds have been investigated for their
potential to protect neuronal cells from damage.

Given its structural class, Carmichaenine E is a candidate for investigation into these and
other therapeutic areas.
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Proposed Experimental Workflow for
Characterization

For researchers seeking to investigate the pharmacological profile of Carmichaenine E, a
systematic experimental workflow is crucial. The following diagram outlines a proposed
workflow for the isolation, characterization, and biological evaluation of this compound.
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Caption: Proposed experimental workflow for Carmichaenine E research.
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Hypothetical Signaling Pathway Involvement

Based on the known mechanisms of other diterpenoid alkaloids from Aconitum, a potential area
of investigation for Carmichaenine E is its interaction with inflammatory signaling pathways.
For instance, many anti-inflammatory natural products modulate the NF-kB (nuclear factor
kappa-light-chain-enhancer of activated B cells) signaling cascade. The following diagram
illustrates a simplified representation of this pathway, which could be a target for

Carmichaenine E.
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Caption: Potential modulation of the NF-kB signaling pathway by Carmichaenine E.

Disclaimer: The biological activities and signaling pathway interactions described for
Carmichaenine E are hypothetical and based on the activities of structurally related
compounds. Further experimental validation is required to confirm these potential effects. This
document is intended for informational purposes for a scientific audience and does not
constitute medical advice.

 To cite this document: BenchChem. [Carmichaenine E: A Technical Overview of a
Diterpenoid Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496005#carmichaenine-e-molecular-formula-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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